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Compound of Interest

Compound Name: BMS 488043

Cat. No.: B10785880 Get Quote

Disclaimer: An official Safety Data Sheet (SDS) for BMS 488043 is not publicly available. The

following guidance is based on general laboratory safety principles for handling potent,

research-grade pharmaceutical compounds. A thorough risk assessment should be conducted

by qualified personnel at your institution before handling this substance.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with BMS 488043, a small molecule HIV fusion

inhibitor. Adherence to these guidelines is critical to ensure personal safety and minimize

environmental exposure.

Chemical and Physical Properties
While a comprehensive toxicological profile is not available, the known chemical and physical

properties of BMS 488043 are summarized below.

Property Value Source

Molecular Formula C₂₂H₂₂N₄O₅ PubChem[1]

Molecular Weight 422.4 g/mol PubChem[1]

IUPAC Name

1-(4-benzoylpiperazin-1-yl)-2-

(4,7-dimethoxy-1H-pyrrolo[2,3-

c]pyridin-3-yl)ethane-1,2-dione

PubChem[1]

CAS Number 452296-83-2 PubChem[1]
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Operational Plan: Safe Handling Protocol
All manipulations of BMS 488043 should be performed in a designated controlled area, such

as a certified chemical fume hood or a Class II Biosafety Cabinet, to minimize the risk of

inhalation and contamination.

Engineering Controls:

Primary: Use a certified chemical fume hood with a face velocity of 100 feet per minute (fpm)

or a Class II Biosafety Cabinet.

Secondary: Ensure the laboratory is well-ventilated with restricted access.

Personal Protective Equipment (PPE): The following PPE is mandatory when handling BMS
488043:

Gloves: Double-gloving with nitrile gloves is required. Change gloves immediately if

contaminated and dispose of them as hazardous waste.

Eye Protection: Chemical splash goggles or a full-face shield must be worn.

Lab Coat: A disposable, solid-front, back-closing gown made of a low-permeability fabric is

recommended.

Respiratory Protection: For procedures that may generate aerosols or dust, a NIOSH-

approved N95 respirator or higher is required.

Hygiene Practices:

Wash hands thoroughly with soap and water before leaving the laboratory.

Do not eat, drink, or apply cosmetics in areas where BMS 488043 is handled.

Decontaminate all surfaces and equipment after use.

Disposal Plan
All waste contaminated with BMS 488043 must be treated as hazardous chemical waste.
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Solid Waste: Contaminated gloves, gowns, bench paper, and other solid materials should be

collected in a clearly labeled, sealed container.

Liquid Waste: Solutions containing BMS 488043 should be collected in a labeled, sealed,

and chemically compatible waste container.

Disposal: All waste must be disposed of through your institution's hazardous waste

management program. Do not dispose of BMS 488043 down the drain or in regular trash.

Experimental Workflow for Safe Handling
The following diagram outlines the essential steps for the safe handling of BMS 488043 in a

laboratory setting.
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BMS 488043 Handling Workflow
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Workflow for the safe handling of BMS 488043.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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